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Compound of Interest

Compound Name: NHS-5(6)Carboxyrhodamine

Cat. No.: B133114 Get Quote

An In-depth Technical Guide to the Safety and Handling of NHS-5(6)Carboxyrhodamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for NHS-
5(6)Carboxyrhodamine, also known as 5(6)-Carboxytetramethylrhodamine N-

hydroxysuccinimide ester (CAS Number: 150408-83-6). Adherence to these guidelines is

crucial for ensuring a safe laboratory environment.

Chemical Identification and Physical Properties
NHS-5(6)Carboxyrhodamine is an amine-reactive fluorescent dye widely used for labeling

proteins, peptides, and other biomolecules.[1] The N-hydroxysuccinimide (NHS) ester moiety

reacts with primary and secondary amines to form stable amide bonds.

Table 1: Physical and Chemical Properties of NHS-5(6)Carboxyrhodamine
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Property Value Reference

CAS Number 150408-83-6 [1]

Molecular Formula C₂₉H₂₅N₃O₇ [1]

Molecular Weight 527.52 g/mol [1]

Appearance Solid powder N/A

Solubility Soluble in DMF and DMSO [2][3][4]

Storage Temperature -20°C [2][3][4]

Flash Point 413.1°C [2][4]

Density 1.49 - 1.5 g/cm³ [2][4]

Hazard Identification and Toxicology
While many safety data sheets (SDS) for compounds with CAS number 150408-83-6 classify it

as not a hazardous substance or mixture, it is prudent to handle it with care as the toxicological

properties have not been fully investigated.[5][6] An SDS for a closely related single isomer (5-

Carboxytetramethylrhodamine, succinimide ester) notes that it may be harmful if inhaled and

may cause respiratory tract irritation.[7]

Table 2: Hazard Information
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Hazard Type Description Reference

Inhalation

May be harmful if inhaled. May

cause respiratory tract

irritation.

[7]

Skin Contact
May cause skin irritation upon

prolonged contact.
N/A

Eye Contact May cause eye irritation. N/A

Ingestion

Harmful effects are not

expected from ingestion of

insignificant quantities in an

occupational setting.

[8]

Chronic Exposure No data available. [7]

Quantitative Toxicity Data: Specific quantitative toxicity data, such as LD50 (median lethal

dose), is not available for NHS-5(6)Carboxyrhodamine.[7] The toxicological properties are

considered not fully investigated.[6]

Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the chemical's integrity and

ensure user safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye Protection: Wear tight-sealing safety goggles or eyeshields.[9]

Hand Protection: Use compatible chemical-resistant gloves.[9]

Respiratory Protection: For operations that may generate dust, a type N95 (US) or

equivalent respirator is recommended. Ensure adequate ventilation, such as using a

chemical fume hood.[7]
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Body Protection: Wear a lab coat or other suitable protective clothing to prevent skin contact.

[9]

General Handling Precautions
Avoid contact with skin, eyes, and clothing.[6][7]

Avoid the formation and inhalation of dust.[6][7]

Handle in a well-ventilated area, preferably in a chemical fume hood.[7]

Practice good industrial hygiene and safety.[6][9] Wash hands thoroughly after handling.

Storage Conditions
Store in a tightly sealed container at -20°C.[2][3][4]

Keep in a dry, cool, and well-ventilated place.[10][11]

The compound is moisture-sensitive (hygroscopic).[6] To prevent degradation, allow the vial

to equilibrate to room temperature before opening.

Protect from light, especially when in solution.

Emergency Procedures
First Aid Measures
Table 3: First Aid Procedures
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Exposure Route Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult or

symptoms persist, seek

medical attention. If not

breathing, provide artificial

respiration.

[5][10][11]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing. Seek medical

attention if irritation or

symptoms develop.

[8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek medical

attention if irritation persists.

[5][10][11]

Ingestion

Do NOT induce vomiting.

Wash out the mouth with

water. Never give anything by

mouth to an unconscious

person. Seek medical advice.

[5][8][10][11]

Accidental Release Measures
Personal Precautions: Wear appropriate PPE as described in Section 3.1. Avoid breathing

dust and ensure adequate ventilation.[7]

Containment and Cleanup: For small spills, sweep up the solid material, avoiding dust

generation, and place it in a suitable, labeled container for disposal.[7] For larger spills,

prevent further leakage if safe to do so.[10][11]
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Environmental Precautions: Do not let the product enter drains.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or foam.

[5][10][11]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and toxic

fumes, including oxides of carbon and nitrogen.[6][8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5][10][11]

Experimental Protocols and Stability
Reagent Preparation and Use
Due to the moisture-sensitive nature of the NHS ester, it is critical to protect the reagent from

humidity to prevent hydrolysis, which renders it non-reactive.

Equilibration: Before opening, allow the vial of NHS-5(6)Carboxyrhodamine to warm to

room temperature to prevent moisture condensation.

Dissolution: Dissolve the reagent in anhydrous DMSO or DMF immediately before use.

Stock Solutions: Do not prepare stock solutions for long-term storage as the NHS ester

moiety readily hydrolyzes. Discard any unused reconstituted reagent.

Stability and Incompatible Materials
Stability: The solid compound is stable under recommended storage conditions.[7]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.[6][7]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon monoxide, carbon dioxide, and nitrogen oxides may form.[6]

Disposal Considerations
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Waste must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[7] Contaminated packaging and unused material should be treated

as chemical waste.

Workflow Diagrams
The following diagram illustrates the standard workflow for safely handling NHS-
5(6)Carboxyrhodamine.

Safe Handling Workflow for NHS-5(6)Carboxyrhodamine

Preparation Handling & Use Cleanup & Disposal

Receive & Verify
Compound

Store at -20°C
in Desiccator

Conduct Risk
Assessment

Don Personal
Protective Equipment

(Gloves, Goggles, Lab Coat)

Equilibrate Vial
to Room Temperature

Work in Fume Hood
/ Ventilated Area

Dissolve in Anhydrous
DMSO/DMF Immediately

Before Use

Perform Labeling
Reaction

Decontaminate
Work Area

Dispose of Unused
Reagent & Contaminated

Waste in Labeled
Chemical Waste Container

Remove PPE Wash Hands
Thoroughly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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